4-(2,6-Dimethoxybenzoyl)-2-methylpyridine

• IUPAC Name: (2,6-dimethoxyphenyl)-(2-methylpyridin-4-yl)methanone
• InChI: InChI=1S/C15H15NO3/c1-10-9-11(7-8-16-10)15(17)14-12(18-2)5-4-6-13(14)19-3/h4-9H,1-3H3
• InChI Key: MQHGTMLXDUVDSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)C(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• CAS No.: 1187167-56-1

Description

The compound “4-(2,6-Dimethoxybenzoyl)-2-methylpyridine” is likely a derivative of pyridine, which is a basic heterocyclic organic compound. It has a benzoyl group attached to the 4th carbon and a methyl group attached to the 2nd carbon of the pyridine ring. The benzoyl group is further substituted with two methoxy groups at the 2nd and 6th positions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it might involve the acylation of 2-methylpyridine with 2,6-dimethoxybenzoyl chloride, a process commonly used in organic chemistry.

Scientific Research Applications

Molecular and Crystal Structure Studies

Research on molecular and crystal structures has utilized compounds similar to 4-(2,6-Dimethoxybenzoyl)-2-methylpyridine. For example, studies on organic acid-base salts from 2-amino-6-methylpyridine revealed insights into supramolecular architectures involving hydrogen bonds and other noncovalent interactions, which are crucial in crystal packing and framework structures (K. Thanigaimani et al., 2015).

Supramolecular Association

Investigations into hydrogen-bonded supramolecular associations have been conducted using organic salts derived from compounds like 2-amino-4-methylpyridine. These studies are significant for understanding the role of weak and strong noncovalent interactions in crystal structures (N. C. Khalib et al., 2014).

Photochemical Dimerization

Research into the photochemical dimerization of various pyridines, including 2-aminopyridine and its derivatives, has been conducted. These studies are important for understanding the chemical and physical properties of such dimers (E. Taylor & R. O. Kan, 1963).

Synthesis and Structural Study

The synthesis of new compounds and their structural studies have been carried out using derivatives of 2-amino-6-methylpyridine. These studies contribute to the understanding of molecular structures and their tautomeric equilibria (Zeliha Hayvalı et al., 2003).

Studies on Metal Ion Adducts

Research has been conducted on adducts formed by complexes of 2,6-dimethoxybenzoic acid with various bases. These studies are relevant for understanding the metal coordination geometry and the role of nitrogen basicity in bond strength (L. Erre et al., 1992).

Synthesis of Hetaryl-Substituted Compounds

Studies on the synthesis of hetaryl-substituted pyrylium salts and pyridines from tertiary heterocyclic carbinols provide insights into the chemical synthesis processes involving similar compounds (G. N. Dorofeenko et al., 1973).

Mechanism of Action

The mechanism of action of a compound depends on its intended use, which is not specified for this compound.